Cas no 1803719-22-3 (3-Cyano-5-fluoropicolinic acid)

• Product Name: 3-Cyano-5-fluoropicolinic acid
• CAS No: 1803719-22-3
• MF: C₇H₃FN₂O₂
• MW: 166.10932469368
• CID: 4903469
• Update Time: 2023-08-21

3-Cyano-5-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-fluoropicolinic acid

• Inchi： 1S/C7H3FN2O2/c8-5-1-4(2-9)6(7(11)12)10-3-5/h1,3H,(H,11,12)
• InChI Key： CVWAWZBSAOMJLC-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)O)C(C#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 0.5
• Topological Polar Surface Area: 74